Cas no 13125-62-7 (N-Ethyl-3-phenylpropylamine)

• Product Name: N-Ethyl-3-phenylpropylamine
• CAS No: 13125-62-7
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 1087169
• PubChem ID: 13212932
• Update Time: 2025-09-24

N-Ethyl-3-phenylpropylamine Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-3-phenylpropan-1-amine
• 3-Aethylamino-1-phenyl-propan
• Benzenepropanamine,N-ethyl
• N-ethyl-3-benzenepropanamine
• N-ethyl-3-phenylpropylamine
• N-ethylbenzenepropanamine
• N-Ethyl-3-phenylpropane-1-amine
• KL-0760
• CHEMBRDG-BB 4024844
• UNII-BZL7IUF5PN
• ethyl-(3-phenylpropyl)amine
• SB75704
• SCHEMBL3441609
• phenylpropylethylamine
• Alverine impurity C
• LKGGWEZXOKZNML-UHFFFAOYSA-N
• DTXSID70528403
• N-Ethyl-3-phenylpropan-1-amine; Alverine Citrate Imp. C (EP); Benzenepropanamine, N-ethyl-; Propylamine, N-ethyl-3-phenyl- (7CI,8CI); N-Ethylbenzenepropanamine
• Benzenepropanamine, N-ethyl-
• BZL7IUF5PN
• ALVERINE CITRATE IMPURITY C [EP IMPURITY]
• 13125-62-7
• MFCD08691705
• STL067035
• ethyl(3-phenylpropyl)amine
• AKOS000160376
• Alverine citrate impurity C [EP]
• N-Ethyl-3-phenylpropylamine

• MDL： MFCD08691705
• Inchi： 1S/C11H17N/c1-2-12-10-6-9-11-7-4-3-5-8-11/h3-5,7-8,12H,2,6,9-10H2,1H3
• InChI Key： LKGGWEZXOKZNML-UHFFFAOYSA-N
• SMILES： N(CC)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 163.13600
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 95.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.61960

N-Ethyl-3-phenylpropylamine Security Information

• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on N-Ethyl-3-phenylpropylamine

N-Ethyl-3-phenylpropan-1-amine: A Comprehensive Overview

N-Ethyl-3-phenylpropan-1-amine, also known by its CAS number 13125-62-7, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of secondary amines and is characterized by its unique structure, which includes an ethyl group and a phenyl group attached to a propane backbone. The compound's structure allows it to participate in a wide range of chemical reactions, making it valuable in both academic research and industrial applications.

N-Ethyl-3-phenylpropan-1-amine has been extensively studied for its role in organic synthesis. Recent research has highlighted its potential as a building block for constructing complex molecules, particularly in the pharmaceutical industry. Its ability to undergo alkylation, acylation, and other nucleophilic substitution reactions makes it an ideal precursor for synthesizing bioactive compounds. For instance, studies have shown that derivatives of this compound can exhibit promising anti-inflammatory and antioxidant properties, opening new avenues for drug development.

The synthesis of N-Ethyl-3-phenylpropan-1-amine typically involves the reaction of 3-phenylpropanal with ethylamine in the presence of an acid catalyst. This reaction follows the classic amine synthesis pathway, where the aldehyde group is converted into an amine group through a nucleophilic addition mechanism. The reaction conditions are optimized to ensure high yield and purity, making this compound readily available for large-scale production.

In terms of physical properties, N-Ethyl-3-phenylpropan-1-amine is a liquid at room temperature with a characteristic amine odor. Its boiling point is approximately 145°C under standard atmospheric pressure, and it has a density of around 0.98 g/cm³. The compound is soluble in common organic solvents such as ethanol and dichloromethane but is only sparingly soluble in water. These properties make it suitable for use in various solvent systems commonly employed in organic chemistry.

One of the most exciting developments involving N-Ethyl-3-phenylpropan-1-amines is its application in materials science. Researchers have explored its use as a precursor for synthesizing polymeric materials with tailored properties. For example, recent studies have demonstrated that polymers derived from this compound exhibit enhanced thermal stability and mechanical strength compared to traditional polymers. These findings suggest that N-Ethyl-3 phenylpropan 1 amine could play a pivotal role in the development of advanced materials for aerospace and automotive industries.

Another area where N-Ethyl 3 phenylpropan 1 amine has shown promise is in catalysis. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored extensively. For instance, palladium complexes incorporating this amine have been used as catalysts in cross-coupling reactions, which are critical for constructing complex organic molecules. The use of such catalysts not only enhances reaction efficiency but also reduces the environmental footprint of chemical processes.

The environmental impact of N-Ethyl 3 phenylpropan 1 amine has also been a topic of interest among researchers. Studies have shown that this compound biodegrades relatively quickly under aerobic conditions, making it less persistent in the environment compared to other synthetic chemicals. However, further research is needed to fully understand its ecological effects and ensure its safe handling and disposal.

In conclusion, N-Ethyl 3 pheny pro pan 1 amine (CAS No: 13125627) is a multifaceted compound with diverse applications across various disciplines. From drug discovery to materials science and catalysis, this compound continues to be a subject of intense research due to its unique chemical properties and versatility. As new applications emerge and our understanding of this compound deepens, it is likely to play an even more significant role in advancing modern chemistry.